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Compound of Interest

Compound Name: Phoxim

Cat. No.: B1677734 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the absorption, distribution,

metabolism, and excretion (ADME) of the organophosphate insecticide phoxim in various

animal species. The information is compiled from a range of scientific studies and is intended to

be a valuable resource for researchers, scientists, and professionals involved in drug

development and veterinary medicine.

Absorption
Phoxim is readily absorbed following oral and dermal administration in several animal species,

although the rate and extent of absorption can vary depending on the route of administration

and the animal model.

Following oral administration in rats at doses of 1 mg/kg and 10 mg/kg, phoxim is rapidly

absorbed from the gastrointestinal tract, with maximum plasma levels (Cmax) of 0.35 µg/mL

and 2.44 µg/mL, respectively, achieved within 30 minutes.[1] In pigs, oral administration of 5

mg/kg body weight (bw) also results in rapid and complete absorption, with peak plasma levels

reached within two hours.[2]

Dermal absorption of phoxim is comparatively lower. In pigs treated with a pour-on formulation

at a dose of 100 mg/kg bw, the dermal bioavailability was found to be low, ranging from 1.2% to

2.9%.[2][3]
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Table 1: Absorption Pharmacokinetics of Phoxim in
Animals

Animal
Species

Administrat
ion Route

Dose Cmax Tmax Reference

Rat (Male) Oral 1 mg/kg 0.35 µg/mL 30 minutes [1]

Rat (Male) Oral 10 mg/kg 2.44 µg/mL 30 minutes

Pig Oral 5 mg/kg bw - 2 hours

Pig
Dermal

(Pour-on)

100 mg/kg

bw
- -

Distribution
Once absorbed, phoxim is rapidly distributed to various tissues and organs. In both rats and

pigs, the highest concentrations of phoxim and its metabolites are typically found in fat, kidney,

and liver. Studies in rats have shown no evidence of significant accumulation in any specific

organ or tissue.

In sheep treated with a pour-on application, residues were highest in fat, with lower levels

detected in muscle and kidney. Specifically, at 28 days post-treatment, total radioactive

residues were approximately 115 µg phoxim equivalents/kg in kidney and 59 µg/kg in muscle.

In pigs, after a pour-on application, phoxim was primarily detected in fat, loin, and muscle,

while the metabolite cyanobenzaldoxime was found in muscle, loin, and liver.

Metabolism
Phoxim undergoes extensive metabolism in animals. The primary metabolic pathways involve

hydrolysis of the phosphor ester bond and de-alkylation. In rats, metabolism involves de-

ethylation and hydrolysis, leading to the formation of conjugates of cyanobenzaldoxime, which

can be further metabolized to hippuric acid. The major metabolites identified in the urine of rats

are the glucuronic and sulfuric acid conjugates of cyanobenzaldoxime.

In pigs, the main metabolic pathway is the hydrolysis of the phosphor ester bond, followed by

conjugation of the resulting cyanobenzaldoxime. A smaller portion of cyanobenzaldoxime is
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oxidized to benzoic acid and subsequently metabolized to hippuric acid. The oxo-analogue of

phoxim (PO-phoxim), which is a more potent cholinesterase inhibitor, is considered a short-

lived intermediate in mammals and is rapidly hydrolyzed.

The metabolic pathway of phoxim in various animal species is illustrated in the following

diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1677734#pharmacokinetics-of-phoxim-absorption-
and-excretion-in-animals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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